Cas no 408305-05-5 (3-(ethanesulfonyl)propan-1-amine hydrochloride)

• Product Name: 3-(ethanesulfonyl)propan-1-amine hydrochloride
• CAS No: 408305-05-5
• MF: C₅H₁₄ClNO₂S
• MW: 187.68815946579
• MDL: MFCD28894675
• CID: 4651009
• PubChem ID: 23089204
• Update Time: 2025-10-29

3-(ethanesulfonyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(ethanesulfonyl)propan-1-amine hydrochloride

• MDL： MFCD28894675
• Inchi： 1S/C5H13NO2S.ClH/c1-2-9(7,8)5-3-4-6;/h2-6H2,1H3;1H
• InChI Key： SAXUNNOECOFBER-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(CC)CCCN.Cl

3-(ethanesulfonyl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(ethanesulfonyl)propan-1-amine hydrochloride

Comprehensive Overview of 3-(Ethanesulfonyl)propan-1-amine Hydrochloride (CAS No. 408305-05-5)

3-(Ethanesulfonyl)propan-1-amine hydrochloride (CAS No. 408305-05-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring an ethanesulfonyl group and a primary amine hydrochloride salt, makes it valuable for applications in drug discovery, enzyme inhibition studies, and material science. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics due to its favorable solubility and reactivity profile.

The compound's molecular formula (C5H14ClNO2S) and molecular weight (187.68 g/mol) are critical parameters for synthetic chemists. Recent publications highlight its utility in designing sulfonamide-based inhibitors, a hot topic in targeting protein-protein interactions. With the growing demand for precision medicine, compounds like 3-(ethanesulfonyl)propan-1-amine hydrochloride are being explored for their ability to modulate biological pathways with high specificity.

From a synthetic chemistry perspective, this compound serves as a versatile intermediate. Its hydrochloride salt form enhances stability during storage and handling, addressing common challenges in amine-containing compounds. Industry professionals frequently search for "CAS 408305-05-5 solubility" and "synthesis of ethanesulfonyl amines," reflecting practical concerns in laboratory applications. The compound's water solubility (typically >50 mg/mL) makes it particularly useful for biological assays.

In the context of green chemistry trends, researchers are investigating eco-friendly synthesis routes for 3-(ethanesulfonyl)propan-1-amine hydrochloride. Questions like "biodegradability of sulfonamide derivatives" and "sustainable amine synthesis" appear frequently in academic discourse. The compound's potential in bioconjugation chemistry also aligns with current interests in antibody-drug conjugates (ADCs) and targeted drug delivery systems.

Analytical characterization of CAS 408305-05-5 typically involves HPLC, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry shows particular interest in its purity profiles and impurity identification, as evidenced by search trends for "408305-05-5 HPLC method." Regulatory considerations for sulfonamide-containing compounds in drug development remain an active area of research.

The compound's thermal properties, including its melting point range (typically 150-155°C with decomposition), are important for process chemistry applications. Material scientists have explored its crystalline structure for insights into molecular packing of sulfone-functionalized compounds. These characteristics contribute to its growing role in crystal engineering and pharmaceutical solid-state chemistry.

Emerging applications in medicinal chemistry leverage the compound's ability to serve as a hydrogen bond donor/acceptor. Database mining reveals increasing searches for "408305-05-5 biological activity" and "sulfone-amine interactions," reflecting its relevance in structure-activity relationship (SAR) studies. The ethanesulfonyl moiety appears particularly valuable for modifying pharmacokinetic properties of lead compounds.

From a commercial perspective, 3-(ethanesulfonyl)propan-1-amine hydrochloride is available from specialty chemical suppliers in research quantities. Procurement specialists often search for "CAS 408305-05-5 suppliers" and "bulk pricing for sulfonamide intermediates." The compound's storage conditions (typically 2-8°C under inert atmosphere) and shelf life considerations are frequent topics in technical inquiries.

Recent patent literature demonstrates innovative uses of this compound in heterocyclic synthesis and as a precursor for functionalized polymers. Its compatibility with click chemistry reactions makes it valuable for creating molecular probes and diagnostic agents. These applications align with current trends in theranostics and personalized medicine approaches.

Quality control aspects of 408305-05-5 remain crucial, with analytical chemists focusing on residual solvent analysis and counterion quantification. The pharmaceutical industry's emphasis on quality by design (QbD) principles has increased scrutiny of such intermediates. Technical forums frequently discuss "HPLC purity methods for amine hydrochlorides" and "spectroscopic characterization of sulfonamides."

In conclusion, 3-(ethanesulfonyl)propan-1-amine hydrochloride represents a multifaceted compound with expanding applications across chemical and life sciences. Its combination of sulfone functionality and amine reactivity continues to inspire innovative research directions, particularly in drug discovery and materials science. As synthetic methodologies advance and analytical techniques improve, this compound will likely find even broader utility in scientific and industrial applications.